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Compound of Interest

(R)-(+)-3-Benzyloxy-1,2-
Compound Name:
propanediol

Cat. No.: B054711

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling (R)-(+)-3-Benzyloxy-1,2-propanediol (CAS: 56552-80-8), including personal
protective equipment (PPE), safe handling procedures, and disposal plans. By offering clear,
procedural guidance, we aim to be your preferred source for laboratory safety and chemical
handling information, building trust through value that extends beyond the product itself.

Hazard Assessment and Personal Protective
Equipment

According to available Safety Data Sheets (SDS), (R)-(+)-3-Benzyloxy-1,2-propanediol is not
classified as a hazardous substance or mixture under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.[1] However, it is designated as a combustible
solid. Therefore, appropriate personal protective equipment should be worn to minimize
exposure and ensure safe handling.

Recommended Personal Protective Equipment
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PPE Category Item Specification Purpose

) -~ Protects eyes from
Eye/Face Protection Safety Glasses ANSI Z87.1 certified
splashes or dust.

Recommended when

Chemical Goggles ANSI Z87.1 certified there is a higher risk
of splashing.
Chemically resistant Protects hands from
Skin Protection Gloves (e.g., Nitrile, direct contact with the
Neoprene) chemical.

Protects skin and
Standard laboratory _
Lab Coat clothing from
coat , _
accidental spills.

Recommended when

handling the solid
Respiratory Protection  N95 Respirator NIOSH-approved form to prevent

inhalation of dust

particles.

Note: Specific glove material should be chosen based on the user's assessment of the
handling conditions and duration of use. While specific chemical resistance data for (R)-(+)-3-
Benzyloxy-1,2-propanediol is not readily available, nitrile or neoprene gloves are generally
recommended for handling glycols and ethers.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Engineering Controls

o Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended for
procedures that may generate dust or aerosols.

Handling Procedures
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» Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an
emergency eyewash station and safety shower readily accessible.

» Dispensing: When weighing or transferring the solid material, do so carefully to minimize
dust generation.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

e Heating: If heating is required, use a water bath or heating mantle. Avoid open flames as the
substance is combustible.

e Cleaning: Clean up any spills promptly. For small spills, absorb with an inert material and
place in a suitable container for disposal.

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area. The
recommended storage temperature is 2-8°C.

o Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

While (R)-(+)-3-Benzyloxy-1,2-propanediol is not classified as a hazardous substance, all
chemical waste should be disposed of responsibly.

Disposal Methodology

o Waste Collection: Collect waste material in a clearly labeled, sealed container.

o Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations. Contact your institution's environmental
health and safety (EHS) office for specific guidance.

o Container Disposal: Do not reuse empty containers. Dispose of them as unused product.

Visualizing Safety Workflows
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To further clarify the procedural steps for safe handling, the following diagrams illustrate the
recommended workflow and the logical relationship for selecting appropriate PPE.

Safe Handling Workflow for (R)-(+)-3-Benzyloxy-1,2-propanediol
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of safely handling (R)-(+)-3-Benzyloxy-
1,2-propanediol.
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Caption: A diagram showing the logical progression from hazard identification to the selection
of appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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